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Compound of Interest

Compound Name: Bms493

cat. No.: B1667216

Application Notes and Protocols for BMS-493

For Research Use Only. Not for use in diagnostic procedures.

Introduction

BMS-493 is a potent and selective pan-retinoic acid receptor (RAR) inverse agonist.[1][2][3] It
functions by enhancing the interaction between RARs and nuclear corepressors, thereby
inhibiting the transcriptional activation of RAR target genes.[3] This activity makes BMS-493 a
valuable tool for studying the physiological and pathological roles of retinoic acid signaling in
various biological processes, including cell differentiation, proliferation, and apoptosis.[1][4]
These application notes provide detailed protocols for the dissolution, storage, and use of
BMS-493 in both in vitro and in vivo research settings.

Data Presentation
Chemical Information

Property Value Reference
Molecular Formula C20H2402 [3]
Molecular Weight 404.50 g/mol [1]
CAS Number 215030-90-3 [3]

Solubility Data
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Maximum
Solvent . Notes Reference
Concentration
Use fresh, moisture-
87 mg/mL (215.08 )
DMSO M) free DMSO for optimal  [2]
m
solubility.
Target Activity ICs0 Reference
RARa (Human) Inverse agonist 114 nM [5]
RARPB (Human) Inverse agonist plCso: 8.54 [5]
RARYy (Human) Inverse agonist plCso: 7.0 [5]

Recommended Working Concentrations for In Vitro

Studies

Application Cell Type Concentration Duration Reference
Inhibition of ALDHhi UCB
] o 100 nM 6 days [1]
Differentiation cells
Cardiomyocyte )
Human iPSCs 1uM 4-8 days [6]

Differentiation

Experimental Protocols

Protocol 1: Preparation of BMS-493 Stock Solution

Materials:

e BMS-493 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, light-protecting microcentrifuge tubes
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Procedure:

Allow the BMS-493 vial to equilibrate to room temperature before opening.

o To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the
vial of BMS-493 powder. For example, to 1 mg of BMS-493 (MW: 404.50), add 247.2 pL of
DMSO.

» Vortex briefly to dissolve the powder completely. Gentle warming to 37°C for 3-5 minutes can
aid in solubilization.

» Aliquot the stock solution into sterile, light-protecting microcentrifuge tubes to avoid repeated
freeze-thaw cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: In Vitro Treatment of Cells with BMS-493

Materials:

Cultured cells of interest

Complete cell culture medium

BMS-493 stock solution (from Protocol 1)

Vehicle control (DMSO)
Procedure:

o Seed cells in appropriate culture vessels and allow them to adhere or reach the desired
confluency according to your experimental design.

o Prepare the working solution of BMS-493 by diluting the stock solution directly into pre-
warmed complete cell culture medium to the final desired concentration (e.g., 100 nM or 1

uM).
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» Prepare a vehicle control by adding the same volume of DMSO to an equal volume of culture
medium. The final concentration of DMSO should typically not exceed 0.1-0.5% to avoid
solvent toxicity.

» Remove the existing medium from the cells and replace it with the medium containing BMS-
493 or the vehicle control.

 Incubate the cells for the desired duration (e.qg., 24, 48, or 72 hours, or for longer-term
differentiation protocols).[1][6]

» Proceed with downstream analysis, such as cell viability assays, gene expression analysis,
or functional assays.

Protocol 3: Preparation of BMS-493 for In Vivo
Administration in Mice

This protocol is a general guideline and should be optimized for specific animal models and
experimental goals.

Materials:

BMS-493 stock solution in DMSO (e.g., 10 mg/mL or 27 mg/mL)[2]

PEG300

Tween 80

Sterile ddH20 or saline

Corn oil (alternative vehicle)

Sterile tubes for mixing
Procedure for PEG300/Tween 80 Formulation:[2]

» As an example, to prepare a 1 mL working solution, add 50 pL of a 27 mg/mL BMS-493
stock solution in DMSO to 400 pL of PEG300.
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Mix thoroughly until the solution is clear.

Add 50 pL of Tween 80 to the mixture and mix until clear.

Add 500 pL of sterile ddH20 or saline to bring the final volume to 1 mL.

This solution should be used immediately after preparation.
Procedure for Corn Oil Formulation:[2]

e As an example, to prepare a 1 mL working solution, add 50 pL of a 10 mg/mL BMS-493
stock solution in DMSO to 950 pL of corn oil.

e Mix thoroughly until a uniform suspension is achieved.
e This solution should be used immediately after preparation.
Administration:

e The route of administration (e.g., oral gavage, intraperitoneal injection) and the dosage of
BMS-493 must be determined based on the specific experimental design and animal model.

Mandatory Visualization

Extracellular Space

Retinol
(Vitamin A)
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Caption: Retinoic Acid Signaling Pathway and the Mechanism of Action of BMS-493.
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Caption: General Experimental Workflow for In Vitro Studies Using BMS-493.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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